N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C25H17N3O3S2/c1-15-7-9-16(10-8-15)22-23(17-5-3-2-4-6-17)33-25(26-22)27-24(29)21-14-18-13-19(28(30)31)11-12-20(18)32-21/h2-14H,1H3,(H,26,27,29)
• InChI Key: SFQQVIWNUGNXQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C25H17N3O3S2
• Molecular Weight: 471.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiazole ring (a five-membered ring with one sulfur and one nitrogen atom), a benzothiophene group (a fused ring system with a benzene and a thiophene), and a carboxamide group (a carbonyl (C=O) group attached to an amine (NH2)). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The amine group could participate in acid-base reactions, the nitro group could be reduced to an amine, and the rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like the size and shape of the molecule, the polarity of the functional groups, and the presence of any chiral centers could all affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Chemical Synthesis and Derivatives

Research in chemical synthesis focuses on the development of new compounds with potential biological activities. Studies have been conducted on the synthesis of new derivatives involving thiophene and benzothiazole moieties, exploring their chemical properties and potential as precursors for further chemical reactions. For instance, the synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thione derivatives and their thiazolo, thiazino, and benzothiazepine derivatives from key intermediates highlights the versatility of similar compounds in generating a wide range of chemical entities with possible biological applications (Fadda et al., 2013).

Potential Anticancer Activities

Compounds containing the benzothiazole structure have been evaluated for their anticancer activities. For example, a study on the design, synthesis, and anticancer evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against several cancer cell lines, indicating the therapeutic potential of these compounds (Ravinaik et al., 2021).

Biological Evaluations

The synthesis and biological evaluation of benzothiazole derivatives have also been explored, with some derivatives showing potent antitumor agents. This highlights the role of these compounds in the development of new therapeutic agents targeting cancer (Yoshida et al., 2005).

Future Directions

Given the complexity and potential biological activity of this compound, it could be a promising area for future research. Studies could focus on synthesizing the compound, characterizing its physical and chemical properties, and testing its biological activity.